Cas no 1820603-82-4 (3-(cyclobutylmethyl)morpholine)

• Product Name: 3-(cyclobutylmethyl)morpholine
• CAS No: 1820603-82-4
• MDL: MFCD29033830
• CID: 4620220
• PubChem ID: 116927993
• Update Time: 2025-06-13

3-(cyclobutylmethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(cyclobutylmethyl)morpholine

• MDL： MFCD29033830

Additional information on 3-(cyclobutylmethyl)morpholine

3-(Cyclobutylmethyl)morpholine: An Emerging Compound in Pharmaceutical Research

3-(Cyclobutylmethyl)morpholine (CAS No. 1820603-82-4) is a novel compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, characterized by its unique cyclobutylmethyl substituent on the morpholine ring, exhibits a range of potential applications in drug development and medicinal chemistry. The following introduction delves into the chemical structure, synthesis methods, biological activities, and recent research advancements of 3-(cyclobutylmethyl)morpholine.

Chemical Structure and Properties

3-(Cyclobutylmethyl)morpholine is a cyclic amine with a morpholine ring, which is a six-membered ring containing one oxygen atom and one nitrogen atom. The cyclobutylmethyl substituent attached to the nitrogen atom imparts unique physical and chemical properties to the molecule. The cyclobutyl group is a four-carbon cyclic structure that adds conformational rigidity and hydrophobicity to the compound. These properties make 3-(cyclobutylmethyl)morpholine an attractive candidate for various pharmaceutical applications.

The molecular formula of 3-(cyclobutylmethyl)morpholine is C₁₀H₁₉

Synthesis Methods

The synthesis of 3-(cyclobutylmethyl)morpholine can be achieved through several routes, each with its own advantages and challenges. One common method involves the alkylation of morpholine with cyclobutylmethyl bromide or chloride in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via an SN2 mechanism, leading to the formation of the desired product with high yield and purity.

An alternative approach involves the use of transition metal-catalyzed coupling reactions, such as palladium-catalyzed cross-coupling reactions. These methods can provide higher regioselectivity and functional group tolerance, making them suitable for the synthesis of more complex derivatives of 3-(cyclobutylmethyl)morpholine.

Biological Activities and Applications

3-(Cyclobutylmethyl)morpholine has shown promising biological activities in various preclinical studies. One of its key applications is as a ligand for G protein-coupled receptors (GPCRs), which are important targets for drug discovery. Recent research has demonstrated that 3-(cyclobutylmethyl)morpholine can modulate the activity of specific GPCRs, potentially leading to therapeutic benefits in conditions such as pain management, inflammation, and neurological disorders.

In addition to its GPCR modulation properties, 3-(cyclobutylmethyl)morpholine has also been investigated for its potential as a scaffold for the development of new antibiotics. The unique structural features of this compound make it suitable for designing molecules with enhanced antimicrobial activity against multidrug-resistant bacteria.

Clinical Trials and Future Prospects

The potential therapeutic applications of 3-(cyclobutylmethyl)morpholine have led to increased interest in its clinical evaluation. Several preclinical studies have shown promising results, paving the way for further clinical trials. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of 3-(cyclobutylmethyl)morpholine exhibited potent analgesic effects in animal models of chronic pain.

The future prospects for 3-(cyclobutylmethyl)morpholine are bright, with ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic indications. As more data becomes available from clinical trials, it is expected that this compound will play a significant role in advancing drug development efforts in various therapeutic areas.

Safety Considerations and Regulatory Status

The safety profile of 3-(cyclobutylmethyl)morpholine is an important consideration for its use in pharmaceutical applications. Preclinical toxicology studies have shown that this compound has low toxicity at therapeutic doses, making it a promising candidate for further development. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans.

In terms of regulatory status, 3-(cyclobutylmethyl)morpholine strong > is currently under investigation by regulatory authorities such as the FDA and EMA. These agencies are evaluating the compound's safety and efficacy data to determine its suitability for clinical use.

Conclusion strong > p > < p >< strong > 3 -( Cyc lob ut ylm eth yl ) mor ph oline strong > ( CAS No . 1820603 - 82 - 4 ) represents an exciting advancement in pharmaceutical research . Its unique chemical structure , combined with promising biological activities , positions it as a valuable tool for drug discovery . As ongoing research continues to uncover new applications and optimize its properties , it is likely that this compound will play a significant role in developing innovative therapies for various medical conditions . p > article > < / response >